Cas no 21273-98-3 (1,2,4-Triazolo[4,3-b]isoquinoline)

• Product Name: 1,2,4-Triazolo[4,3-b]isoquinoline
• CAS No: 21273-98-3
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• CID: 1399775
• PubChem ID: 12429266
• Update Time: 2025-04-20

1,2,4-Triazolo[4,3-b]isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]isoquinoline
• s-triazolo[4,3-b]isoquinoline
• [1,2,4]triazolo[4,3-b]isoquinoline
• 21273-98-3
• SY355527
• SCHEMBL8642940

• Inchi： 1S/C10H7N3/c1-2-4-9-6-13-7-11-12-10(13)5-8(9)3-1/h1-7H
• InChI Key： DPEYBIWFOTZXDH-UHFFFAOYSA-N
• SMILES： N12C=NN=C1C=C1C=CC=CC1=C2

Computed Properties

• Exact Mass: 169.06411
• Monoisotopic Mass: 169.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19